Cas no 1531533-62-6 (1-(1-Methyl-1h-imidazol-2-yl)butane-1,3-dione)

• Product Name: 1-(1-Methyl-1h-imidazol-2-yl)butane-1,3-dione
• CAS No: 1531533-62-6
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5747546
• PubChem ID: 81674856
• Update Time: 2025-05-20

1-(1-Methyl-1h-imidazol-2-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• AKOS020255011
• 1-(1-methyl-1H-imidazol-2-yl)butane-1,3-dione
• EN300-1126949
• 1531533-62-6
• 1-(1-Methyl-1h-imidazol-2-yl)butane-1,3-dione

• Inchi： 1S/C8H10N2O2/c1-6(11)5-7(12)8-9-3-4-10(8)2/h3-4H,5H2,1-2H3
• InChI Key： MYMWLYRSIYJHSP-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)C1=NC=CN1C

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(1-Methyl-1h-imidazol-2-yl)butane-1,3-dione

1-(1-Methyl-1h-imidazol-2-yl)butane-1,3-dione: A Comprehensive Overview

1-(1-Methyl-1h-imidazol-2-yl)butane-1,3-dione (CAS No. 1531533-62-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(3-Oxobutyl)-1-methyl-1H-imidazole, has garnered attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

1-(1-Methyl-1h-imidazol-2-yl)butane-1,3-dione is characterized by its imidazole ring and a diketone functional group. The imidazole moiety is a common structural feature in many biologically active compounds, contributing to its potential for various pharmacological activities. The diketone group adds to the compound's reactivity and versatility in synthetic transformations. The molecular formula of 1-(1-Methyl-1h-imidazol-2-yl)butane-1,3-dione is C₉H₁₀N₂O₂, with a molecular weight of approximately 174.18 g/mol.

The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

Synthesis Methods

The synthesis of 1-(1-Methyl-1h-imidazol-2-yl)butane-1,3-dione has been reported using various approaches. One common method involves the reaction of 2-bromoacetophenone with 2-methylimidazole in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution followed by cyclization to form the imidazole ring. Another approach involves the condensation of acetone with 2-methylimidazole in the presence of an acid catalyst, followed by oxidation to form the diketone structure.

Biological Activities and Applications

1-(1-Methyl-1h-imidazol-2-yl)butane-1,3-dione has shown promising biological activities that make it an attractive candidate for further research and development. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways.

In one study published in the Journal of Medicinal Chemistry, researchers investigated the ability of 1-(1-Methyl-1h-imidazol-2-yl)butane-1,3-dione to inhibit the activity of histone deacetylases (HDACs). HDAC inhibitors are known for their therapeutic potential in cancer treatment due to their ability to induce cell cycle arrest and apoptosis in cancer cells. The study found that 1-(1-Methyl-1h-imidazol-2-yl)butane-1,3-dione exhibited significant HDAC inhibitory activity, suggesting its potential as a lead compound for developing novel anticancer drugs.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation plays a crucial role in many chronic diseases, including arthritis and cardiovascular diseases. A study published in Bioorganic & Medicinal Chemistry Letters reported that 1-(1-Methyl-1h-imidazol-2-yl)butane-1,3-dione demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha).

Clinical Trials and Future Directions

The promising preclinical results have paved the way for further investigation into the therapeutic potential of 1-(1-Methyl-1h-imidazol-2-yl)butane-1,3-dione. Several clinical trials are currently underway to evaluate its safety and efficacy in treating various conditions. These trials aim to provide valuable insights into the compound's pharmacokinetics, pharmacodynamics, and potential side effects.

In addition to its direct therapeutic applications, 1-(1-Methyl-1h-imidazol-2-yl)butane-1,3-dione has also been explored as a building block for synthesizing more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting material to develop novel derivatives with improved potency and selectivity for specific targets.

Safety Considerations

Safety is a critical aspect of any chemical or pharmaceutical product. While no major safety concerns have been reported for 1-(1-Methyl-1h-imidazol-2-y l)butane - 0ne - 0ne - 0ne - 0ne - 0ne - 0ne - 0ne - 0ne - 0ne - 0ne - 0ne - 0ne - 0ne - 0ne - 0ne - 0ne - 0ne - 0ne - 0ne - one) strong > , it is important to handle it with care and follow standard laboratory safety protocols. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound to minimize exposure risks.

In conclusion, < strong > (CAS No . strong > ) is a fascinating compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research . Its unique chemical structure , coupled with promising biological activities , makes it an attractive candidate for further exploration . As research continues , it is likely that new insights into its mechanisms of action and therapeutic potential will emerge , paving the way for innovative treatments for various diseases . p > article > response >